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Compound of Interest

Compound Name: 3-Pentanone

Cat. No. B124003

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a detailed overview of the core physical and chemical properties
of 3-Pentanone (also known as diethyl ketone). The information is curated for professionals in
research, scientific, and drug development fields, with a focus on delivering precise data,
experimental context, and clear visual representations of key processes.

Core Physical and Chemical Properties

3-Pentanone is a symmetrical dialkyl ketone, appearing as a colorless liquid with an odor
reminiscent of acetone.[1][2] It is a versatile solvent and a key intermediate in various organic
syntheses.[2][3]

Quantitative Data Summary

The following tables provide a structured summary of the key physical and chemical properties
of 3-Pentanone for easy reference and comparison.

Table 1: General and Physical Properties of 3-Pentanone

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b124093?utm_src=pdf-interest
https://www.benchchem.com/product/b124093?utm_src=pdf-body
https://www.benchchem.com/product/b124093?utm_src=pdf-body
http://www.orgsyn.org/demo.aspx?prep=CV6P0474
https://www.chemicalbook.com/article/3-pentanone-uses-synthesis-and-hazards.htm
https://www.chemicalbook.com/article/3-pentanone-uses-synthesis-and-hazards.htm
https://en.wikipedia.org/wiki/3-Pentanone
https://www.benchchem.com/product/b124093?utm_src=pdf-body
https://www.benchchem.com/product/b124093?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b124093?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Property

Value

Molecular Formula

CsH100[4]

Molecular Weight 86.13 g/mol [2]
Appearance Colorless liquid[1][2]
Odor Acetone-like[1][2]
Density 0.81 g/cm? at 20 °C[1]
Melting Point -39 °C (-38 °F; 234 K)[1]
Boiling Point 101.7 °C[2]

Solubility in Water

47,000 mg/L at 20 °C[2]

Miscibility

Miscible with organic solvents[1]

Table 2: Safety and Flammability Data for 3-Pentanone

Property Value
Flash Point 13 °C[2]
Autoignition Temperature 452 °C[5]

Explosive Limits

LEL: 1.6%; UEL: 6.4%[5]

NFPA 704 Rating

Health: 1, Flammability: 3, Reactivity: 0[5]

TLV

200 ppm (705 mg/m?3)[2]

Table 3: Spectroscopic Data Identifiers for 3-Pentanone
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Spectroscopic Data Identifier/Link

1H NMR --INVALID-LINK--[6]
13C NMR --INVALID-LINK--
Mass Spectrum --INVALID-LINK--[7]
IR Spectrum --INVALID-LINK--[7]
CAS Registry Number 96-22-0[7]

Key Experimental Protocols

This section details methodologies for the synthesis, purification, and analysis of 3-Pentanone,
providing a practical guide for laboratory application.

Synthesis of 3-Pentanone via Ketonic Decarboxylation
of Propanoic Acid

This protocol describes a common laboratory-scale synthesis of 3-Pentanone.[3]

Materials and Equipment:

Propanoic acid

Manganese(ll) oxide catalyst

Tube furnace

Condenser

Receiving flask

Distillation apparatus
Procedure:

o Set up the tube furnace with the manganese(ll) oxide catalyst packed within the tube.
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» Heat the furnace to the reaction temperature (typically 300-400 °C).

 Introduce propanoic acid into the heated tube at a controlled rate. The propanoic acid will
vaporize and pass over the catalyst.

e The vapor-phase reaction products, including 3-Pentanone, carbon dioxide, and water, are
passed through a condenser.

e Collect the condensed liquid, which is a mixture of 3-Pentanone and water, in a receiving
flask.

o Separate the organic layer (3-Pentanone) from the aqueous layer.

» Purify the crude 3-Pentanone by fractional distillation.

Purification of 3-Pentanone by Fractional Distillation

This protocol is for the purification of crude 3-Pentanone obtained from synthesis.
Materials and Equipment:

Crude 3-Pentanone

Fractional distillation apparatus (distilling flask, fractionating column, condenser, receiving
flask)

Heating mantle

Boiling chips

Procedure:

» Assemble the fractional distillation apparatus. Ensure all glassware is dry.

e Place the crude 3-Pentanone and a few boiling chips into the distilling flask.

o Heat the distilling flask gently using the heating mantle.
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e Slowly increase the temperature and monitor the temperature at the top of the fractionating
column.

» Collect the fraction that distills at the boiling point of 3-Pentanone (approximately 101-102
°C).

o Discard the initial and final fractions, which may contain impurities with lower and higher
boiling points, respectively.

Analysis of 3-Pentanone by Gas Chromatography-Mass
Spectrometry (GC-MS)

This protocol outlines a general procedure for the qualitative and quantitative analysis of a 3-
Pentanone sample.

Materials and Equipment:

3-Pentanone sample

e Gas chromatograph coupled to a mass spectrometer (GC-MS)

o Appropriate GC column (e.g., a nonpolar column like DB-1 or HP-5ms)
e Helium carrier gas

o Syringe for sample injection

o Volumetric flasks and appropriate solvent (e.g., dichloromethane or hexane) for sample
dilution

Procedure:

o Sample Preparation: Prepare a dilute solution of the 3-Pentanone sample in a suitable
volatile solvent. A typical concentration is in the range of 10-100 ppm.

e Instrument Setup:
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o Set the GC oven temperature program. A typical program might start at 50 °C, hold for 1-2
minutes, then ramp up to 250 °C at a rate of 10-20 °C/min.

o Set the injector temperature (e.g., 250 °C) and the transfer line temperature (e.g., 280 °C).
o Set the helium carrier gas flow rate (e.g., 1 mL/min).

o Set the MS to scan a mass range appropriate for 3-Pentanone and its expected
fragments (e.g., m/z 30-150).

« Injection: Inject a small volume (e.g., 1 yL) of the prepared sample into the GC inlet.

o Data Acquisition: The GC will separate the components of the sample based on their boiling
points and interactions with the column. The separated components will then enter the mass
spectrometer, where they will be ionized and fragmented. The mass spectrometer will record
the mass-to-charge ratio of the fragments.

o Data Analysis:

o The resulting total ion chromatogram (TIC) will show peaks corresponding to the different
components of the sample.

o The retention time of the peak for 3-Pentanone can be used for its identification by
comparing it to a known standard.

o The mass spectrum of the 3-Pentanone peak can be compared to a library of mass
spectra (e.g., NIST) for confirmation of its identity. The characteristic fragments of 3-
Pentanone can be observed.

o For quantitative analysis, a calibration curve can be prepared using standards of known
concentrations.

Visualizations

The following diagrams, created using the DOT language, illustrate key logical and
experimental workflows related to 3-Pentanone.
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Caption: Workflow for the synthesis and purification of 3-Pentanone.
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Caption: Workflow for the analysis of 3-Pentanone using GC-MS.
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Biological Activity and Signaling Pathways

Current scientific literature primarily characterizes 3-Pentanone as a solvent and a synthetic
intermediate.[2][3] While its toxicological effects, such as irritation to the skin, eyes, and
respiratory tract, are documented, there is no established evidence to suggest its involvement
in specific biological signaling pathways.[2] Its biological interactions are generally considered
to be non-specific and related to its solvent properties at a cellular level. Further research
would be necessary to elucidate any potential, more specific biological roles.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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